Cas no 2228638-54-6 (2-1-(2-methylquinolin-4-yl)cyclopropylacetic acid)

• Product Name: 2-1-(2-methylquinolin-4-yl)cyclopropylacetic acid
• CAS No: 2228638-54-6
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 6200464
• PubChem ID: 165839451
• Update Time: 2025-07-23

2-1-(2-methylquinolin-4-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylquinolin-4-yl)cyclopropylacetic acid
• 2228638-54-6
• EN300-1800504
• 2-[1-(2-methylquinolin-4-yl)cyclopropyl]acetic acid

• Inchi： 1S/C15H15NO2/c1-10-8-12(15(6-7-15)9-14(17)18)11-4-2-3-5-13(11)16-10/h2-5,8H,6-7,9H2,1H3,(H,17,18)
• InChI Key： OMOTZNDVUHLCQG-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=C(C)N=C3C=CC=CC=23)CC1)=O

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-1-(2-methylquinolin-4-yl)cyclopropylacetic acid

Comprehensive Overview of 2-1-(2-methylquinolin-4-yl)cyclopropylacetic acid (CAS No. 2228638-54-6)

2-1-(2-methylquinolin-4-yl)cyclopropylacetic acid (CAS No. 2228638-54-6) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a quinoline moiety with a cyclopropylacetic acid group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors due to its distinctive molecular architecture.

The compound's CAS number 2228638-54-6 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and personalized therapeutics. 2-1-(2-methylquinolin-4-yl)cyclopropylacetic acid aligns with these trends, as its quinoline-based structure is often associated with antimicrobial, anti-inflammatory, and anticancer properties.

One of the most searched questions in the field is: "What are the potential therapeutic applications of quinoline derivatives?" This compound’s 2-methylquinolin-4-yl component places it within this widely studied class of molecules. Quinoline derivatives are known for their versatility, appearing in drugs for malaria, cancer, and neurodegenerative diseases. The addition of the cyclopropylacetic acid group introduces steric constraints that may enhance binding affinity or metabolic stability, a hot topic in medicinal chemistry optimization.

From a synthetic perspective, 2-1-(2-methylquinolin-4-yl)cyclopropylacetic acid poses intriguing challenges. The cyclopropane ring is a high-energy structure, often requiring specialized reagents or catalysts for incorporation. This has led to innovations in green chemistry and catalytic cyclopropanation, areas frequently explored in academic and industrial labs. Researchers are also investigating whether this compound can serve as a building block for more complex molecules, leveraging its rigid geometry.

In the context of drug delivery systems, the compound’s carboxylic acid functional group offers opportunities for derivatization, such as esterification or amide formation. This flexibility is crucial for improving solubility or achieving targeted release, key concerns in formulation science. Additionally, its potential role in proteolysis-targeting chimeras (PROTACs)—a breakthrough technology in degrading disease-causing proteins—has sparked curiosity among biotech professionals.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies are another focal point. The 2-methylquinoline core may influence metabolic pathways, prompting investigations into hepatic clearance or cytochrome P450 interactions. Such data are vital for preclinical development and align with the industry’s push toward predictive toxicology.

In summary, 2-1-(2-methylquinolin-4-yl)cyclopropylacetic acid (CAS No. 2228638-54-6) represents a multifaceted compound with broad implications for drug discovery, chemical synthesis, and biomolecular engineering. Its intersection with trending topics like PROTACs, green chemistry, and precision medicine ensures its relevance in both academic and industrial discourse.